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For Researchers, Scientists, and Drug Development Professionals

Abstract
Butalamine is a peripheral vasodilator with local anesthetic properties.[1] This technical guide

provides a comprehensive overview of the current understanding of Butalamine's molecular

structure, its mechanism of action as a calcium channel blocker, and its resulting vasodilatory

effects. While detailed quantitative data and specific experimental protocols are not extensively

available in publicly accessible literature, this document synthesizes the existing knowledge to

serve as a foundational resource for researchers and drug development professionals.

Molecular Structure and Chemical Properties
Butalamine, chemically known as N,N-Dibutyl-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)ethane-1,2-

diamine, is an organic compound belonging to the phenyloxadiazole class.[2]
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Property Value Source

IUPAC Name

N,N-Dibutyl-N'-(3-phenyl-1,2,4-

oxadiazol-5-yl)ethane-1,2-

diamine

[3]

Synonyms
Butalamine, Butalamina,

Butalaminum
DrugBank Online

CAS Number 22131-35-7 [3]

Chemical Formula C₁₈H₂₈N₄O [3]

Molar Mass 316.449 g/mol

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature

Synthesis of Butalamine
The synthesis of Butalamine involves a two-step process starting from benzamidoxime.

Formation of 5-amino-3-phenyl-1,2,4-oxadiazole: Benzamidoxime is reacted with chlorine,

followed by a subsequent reaction with cyanamide to yield the intermediate, 5-amino-3-

phenyl-1,2,4-oxadiazole.

Alkylation: The intermediate is then subjected to a base-catalyzed alkylation with

dibutylaminoethyl chloride to complete the synthesis of Butalamine.
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Figure 1: Synthesis pathway of Butalamine.

Detailed Experimental Protocol
Detailed, step-by-step experimental protocols for the synthesis and purification of Butalamine
are not readily available in the public domain. Researchers would need to refer to the primary

patent literature (FR3334M, U.S. Patent 3,338,899) for potential specifics on reaction

conditions, solvents, purification methods, and characterization data.

Mechanism of Action and Pharmacological Activity
Butalamine functions as a peripheral vasodilator by inducing the relaxation of vascular smooth

muscle. This effect is primarily achieved through the inhibition of calcium ion influx into smooth

muscle cells. By blocking voltage-gated calcium channels, Butalamine reduces the

intracellular calcium concentration required for muscle contraction, leading to vasodilation and

improved blood flow.
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In addition to its primary vasodilatory action, Butalamine has been reported to possess local

anesthetic, analgesic, and anti-inflammatory properties. Early research from 1976 suggested

that it has a stimulating effect on blood flow without significantly affecting the cardiovascular

system and exhibits low toxicity in animal models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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